Cas no 734546-73-7 (2-(4-Chloro-phenoxy)-5-(piperidine-1-sulfonyl)-phenylamine)

• Product Name: 2-(4-Chloro-phenoxy)-5-(piperidine-1-sulfonyl)-phenylamine
• CAS No: 734546-73-7
• MF: C₁₇H₁₉ClN₂O₃S
• MW: 366.862362146378
• CID: 3106152
• PubChem ID: 3487927
• Update Time: 2025-06-11

2-(4-Chloro-phenoxy)-5-(piperidine-1-sulfonyl)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-phenoxy)-5-(piperidine-1-sulfonyl)-phenylamine
• HMS2680B07
• SMR000368250
• 2-(4-Chlorophenoxy)-5-(1-piperidinylsulfonyl)benzenamine
• 2-(4-chlorophenoxy)-5-(piperidine-1-sulfonyl)aniline
• 2-(4-chloranylphenoxy)-5-piperidin-1-ylsulfonyl-aniline
• Z56931880
• cid_3487927
• ZINC03886656
• G36011
• REGID_for_CID_3487927
• MLS001002130
• CHEMBL1321129
• 734546-73-7
• DTXSID101201206
• AKOS034466514
• 2-(4-chlorophenoxy)-5-piperidin-1-ylsulfonylaniline
• 2-(4-chlorophenoxy)-5-(1-piperidinylsulfonyl)aniline
• AB00612336-02
• EN300-06723
• [2-(4-chlorophenoxy)-5-piperidinosulfonyl-phenyl]amine
• BDBM114078

• Inchi： 1S/C17H19ClN2O3S/c18-13-4-6-14(7-5-13)23-17-9-8-15(12-16(17)19)24(21,22)20-10-2-1-3-11-20/h4-9,12H,1-3,10-11,19H2
• InChI Key： QKFYVRLUWICUGC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=CC(=CC=1N)S(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 366.0804913Da
• Monoisotopic Mass: 366.0804913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 81Ų

Additional information on 2-(4-Chloro-phenoxy)-5-(piperidine-1-sulfonyl)-phenylamine

Comprehensive Overview of 2-(4-Chloro-phenoxy)-5-(piperidine-1-sulfonyl)-phenylamine (CAS No. 734546-73-7)

2-(4-Chloro-phenoxy)-5-(piperidine-1-sulfonyl)-phenylamine, identified by its CAS number 734546-73-7, is a specialized organic compound with a unique molecular structure. This compound features a phenylamine core substituted with a 4-chloro-phenoxy group and a piperidine-1-sulfonyl moiety, making it a subject of interest in pharmaceutical and agrochemical research. Its structural complexity and functional groups contribute to its potential applications in drug discovery and material science.

In recent years, the demand for sulfonamide derivatives like 2-(4-Chloro-phenoxy)-5-(piperidine-1-sulfonyl)-phenylamine has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or receptor modulator, aligning with current trends in targeted therapy. The compound's piperidine and sulfonyl groups are often associated with enhanced bioavailability and binding affinity, making it a candidate for further exploration in small-molecule drug development.

The synthesis of CAS 734546-73-7 involves multi-step organic reactions, including sulfonylation and arylation processes. Its chloro-phenoxy moiety introduces electron-withdrawing properties, which can influence reactivity in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity and structural integrity, ensuring compliance with industry standards for research-grade chemicals.

From an industrial perspective, 2-(4-Chloro-phenoxy)-5-(piperidine-1-sulfonyl)-phenylamine is often discussed in forums focusing on high-value intermediates and custom synthesis. Companies specializing in contract research organizations (CROs) frequently seek such compounds for client projects, driving innovation in structure-activity relationship (SAR) studies. Its compatibility with parallel synthesis techniques also makes it suitable for combinatorial chemistry approaches.

Environmental and safety considerations for CAS 734546-73-7 are paramount. While not classified as hazardous, proper handling protocols—such as using personal protective equipment (PPE) and working in fume hoods—are recommended during laboratory use. Regulatory frameworks like REACH and GMP guidelines ensure its responsible production and distribution, addressing growing consumer concerns about sustainable chemistry practices.

In summary, 2-(4-Chloro-phenoxy)-5-(piperidine-1-sulfonyl)-phenylamine represents a compelling case study in modern chemical innovation. Its dual functionality as a pharmacophore and chemical building block underscores its relevance in both academic and industrial settings. As research into precision medicine and green chemistry advances, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.